Cas no 35331-11-4 (4-Octenedioic acid, 2,7-dipentyl-)

• Product Name: 4-Octenedioic acid, 2,7-dipentyl-
• CAS No: 35331-11-4
• MF: C₁₈H₃₂O₄
• MW: 312.444286346436
• CID: 1469630
• Update Time: 2024-08-23

4-Octenedioic acid, 2,7-dipentyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octenedioic acid, 2,7-dipentyl-

• Inchi： 1S/C18H32O4/c1-3-5-7-11-15(17(19)20)13-9-10-14-16(18(21)22)12-8-6-4-2/h9-10,15-16H,3-8,11-14H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key： VKHKMUPIJKESFQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CCCCC)CC=CCC(CCCCC)C(O)=O

Computed Properties

• Exact Mass: 312.23016

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 469.4±33.0 °C(Predicted)
• PSA: 74.6
• pka: 4.36±0.21(Predicted)